Cas no 1338494-76-0 (2-4-(Dimethylamino)phenyl-7-(trifluoromethyl)-1,2,4-benzotriazin-3(2H)-one)

• Product Name: 2-4-(Dimethylamino)phenyl-7-(trifluoromethyl)-1,2,4-benzotriazin-3(2H)-one
• CAS No: 1338494-76-0
• MF: C₁₆H₁₃F₃N₄O
• MW: 334.295833349228
• MDL: MFCD20441328
• CID: 4695422
• Update Time: 2025-05-21

2-4-(Dimethylamino)phenyl-7-(trifluoromethyl)-1,2,4-benzotriazin-3(2H)-one Chemical and Physical Properties

Names and Identifiers

• 2-[4-(Dimethylamino)phenyl]-7-(trifluoromethyl)-1,2,4-benzotriazin-3(2H)-one
• 2-(4-(Dimethylamino)phenyl)-7-(trifluoromethyl)benzo[e][1,2,4]triazin-3(2H)-one
• T5035
• 1,2,4-benzotriazin-3(2H)-one, 2-[4-(dimethylamino)phenyl]-7-(trifluoromethyl)-
• 2-4-(Dimethylamino)phenyl-7-(trifluoromethyl)-1,2,4-benzotriazin-3(2H)-one

• MDL： MFCD20441328
• Inchi： 1S/C16H13F3N4O/c1-22(2)11-4-6-12(7-5-11)23-15(24)20-13-8-3-10(16(17,18)19)9-14(13)21-23/h3-9H,1-2H3
• InChI Key： JFZKDEZWGWSLCS-UHFFFAOYSA-N
• SMILES： FC(C1C=CC2C(C=1)=NN(C(N=2)=O)C1C=CC(=CC=1)N(C)C)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 653
• Topological Polar Surface Area: 48.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 2-4-(Dimethylamino)phenyl-7-(trifluoromethyl)-1,2,4-benzotriazin-3(2H)-one

2-4-(Dimethylamino)phenyl-7-(trifluoromethyl)-1,2,4-benzotriazin-3(2H)-one (CAS No. 1338494-76-0): A Comprehensive Overview

2-4-(Dimethylamino)phenyl-7-(trifluoromethyl)-1,2,4-benzotriazin-3(2H)-one (CAS No. 1338494-76-0) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, materials science, and agrochemical research. This heterocyclic molecule, characterized by its unique benzotriazinone core and trifluoromethyl substituent, exhibits remarkable properties that make it a valuable candidate for various applications. In this article, we delve into the chemical properties, synthesis, applications, and market trends of this compound, while addressing some of the most frequently searched questions by researchers and industry professionals.

The molecular structure of 2-4-(Dimethylamino)phenyl-7-(trifluoromethyl)-1,2,4-benzotriazin-3(2H)-one features a benzotriazinone scaffold, which is known for its stability and versatility in chemical reactions. The presence of a dimethylamino group at the 4-position and a trifluoromethyl group at the 7-position enhances its electronic and steric properties, making it an attractive building block for drug discovery and material design. Researchers often search for "benzotriazinone derivatives" or "trifluoromethyl-substituted heterocycles" to explore similar compounds, highlighting the growing interest in this chemical space.

One of the key applications of 2-4-(Dimethylamino)phenyl-7-(trifluoromethyl)-1,2,4-benzotriazin-3(2H)-one lies in its potential as a pharmacophore in medicinal chemistry. The compound's ability to interact with biological targets, such as enzymes and receptors, has led to investigations into its use as an inhibitor or modulator in therapeutic agents. Recent studies have explored its role in addressing challenges like "drug-resistant infections" and "neurodegenerative diseases," which are among the top-searched topics in the pharmaceutical industry. Its trifluoromethyl group, in particular, is known to improve metabolic stability and bioavailability, making it a valuable feature in drug design.

In addition to its pharmaceutical potential, 2-4-(Dimethylamino)phenyl-7-(trifluoromethyl)-1,2,4-benzotriazin-3(2H)-one has found applications in materials science. The compound's unique electronic properties make it a candidate for use in organic electronics, such as organic light-emitting diodes (OLEDs) and photovoltaic devices. Researchers searching for "high-performance organic semiconductors" or "fluorinated materials for electronics" will find this compound particularly relevant. Its benzotriazinone core contributes to charge transport properties, while the trifluoromethyl group enhances solubility and film-forming characteristics.

The synthesis of 2-4-(Dimethylamino)phenyl-7-(trifluoromethyl)-1,2,4-benzotriazin-3(2H)-one typically involves multi-step organic reactions, including cyclization and functional group transformations. A common approach involves the condensation of appropriately substituted aniline derivatives with trifluoromethyl-containing precursors, followed by oxidation to form the benzotriazinone ring. Optimizing the yield and purity of this compound is a frequent topic of discussion in synthetic chemistry forums, with queries like "efficient synthesis of benzotriazinones" or "scaling up trifluoromethyl heterocycles" reflecting the practical challenges faced by chemists.

Market trends indicate a growing demand for 2-4-(Dimethylamino)phenyl-7-(trifluoromethyl)-1,2,4-benzotriazin-3(2H)-one, driven by its diverse applications and the increasing focus on fluorinated compounds in research and development. The compound is often listed by specialty chemical suppliers under categories such as "building blocks for drug discovery" or "advanced materials intermediates." Pricing and availability can vary depending on the scale of production and the level of purity required, which are common concerns for buyers searching for "CAS 1338494-76-0 suppliers" or "bulk quantities of benzotriazinone derivatives."

Safety and handling of 2-4-(Dimethylamino)phenyl-7-(trifluoromethyl)-1,2,4-benzotriazin-3(2H)-one are also important considerations for researchers and industrial users. While the compound is not classified as hazardous under standard regulations, proper laboratory practices should be followed to ensure safe handling. Questions like "storage conditions for benzotriazinones" or "compatibility of trifluoromethyl compounds" are frequently encountered in safety data sheets and technical documentation.

In conclusion, 2-4-(Dimethylamino)phenyl-7-(trifluoromethyl)-1,2,4-benzotriazin-3(2H)-one (CAS No. 1338494-76-0) represents a versatile and valuable compound with wide-ranging applications in pharmaceuticals, materials science, and beyond. Its unique structural features, including the benzotriazinone core and trifluoromethyl substituent, contribute to its growing popularity among researchers and industry professionals. By addressing common search queries and highlighting its relevance to current scientific trends, this article aims to provide a comprehensive and SEO-optimized resource for anyone interested in this remarkable molecule.